Cas no 10361-12-3 (Octadecyl 3,4,5-Trihydroxybenzoate)

• Product Name: Octadecyl 3,4,5-Trihydroxybenzoate
• CAS No: 10361-12-3
• MF: C₂₅H₄₂O₅
• MW: 422.597988605499
• MDL: MFCD00016429
• CID: 48547
• PubChem ID: 87570246
• Update Time: 2025-09-23

Octadecyl 3,4,5-Trihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Octadecyl 3,4,5-trihydroxybenzoate
• Octadecyl Gallate
• Stearyl Gallate
• Gallicacidstearylester
• 3,4,5-Trihydroxybenzoic acid stearyl ester
• Gallic Acid Stearyl Ester
• Benzoic acid, 3,4,5-trihydroxy-, octadecyl ester
• 3,4,5-trihydroxy benzoic acid stearyl ester
• M6740S6023
• Nipagallin ST
• Marupi gallate S
• Stearyl gallate [INCI]
• Gallic acid, octadecyl ester
• Stearyl-gallat
• 3,4,5-Trihydroxybenzoic acid octadecyl ester
• KSC492Q4L
• Jsp000365
• Octadecyl 3,4,5-Trihydroxybenzoate

• MDL： MFCD00016429
• Inchi： 1S/C25H42O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-30-25(29)21-19-22(26)24(28)23(27)20-21/h19-20,26-28H,2-18H2,1H3
• InChI Key： BRNPAEUKZMBRLQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCOC(C1C=C(O)C(O)=C(O)C=1)=O

Computed Properties

• Exact Mass: 422.30300
• Monoisotopic Mass: 422.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 9.1
• Topological Polar Surface Area: 87

Experimental Properties

• Color/Form: Not available
• Density: 1.048
• Melting Point: 103.0 to 106.0 deg-C
• Boiling Point: 583°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.519
• PSA: 86.99000
• LogP: 7.22170
• Solubility: Not available

Octadecyl 3,4,5-Trihydroxybenzoate Security Information

• WGK Germany：3
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters